Cas no 22131-71-1 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxamide,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-N-propyl-, [2S-(2a,5a,6b)]- (9CI))

• Product name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxamide,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-N-propyl-, [2S-(2a,5a,6b)]- (9CI)
• CAS No: 22131-71-1
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.4851
• CID: 250473
• PubChem ID: 168024

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxamide,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-N-propyl-, [2S-(2a,5a,6b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-N-propyl-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxamide
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxamide,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-N-propyl-, [2S-(2a,5a,6b)]- (9CI)
• 22131-71-1
• DTXSID90176662
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxamide, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-N-propyl-, (2S-(2alpha,5alpha,6beta))-
• BP-Propylamine
• Benzylpenicilloyl-n-propylamine

• Inchi： InChI=1S/C19H25N3O3S/c1-4-10-20-16(24)15-19(2,3)26-18-14(17(25)22(15)18)21-13(23)11-12-8-6-5-7-9-12/h5-9,14-15,18H,4,10-11H2,1-3H3,(H,20,24)(H,21,23)/t14-,15+,18-/m1/s1
• InChI Key： MMBUCVYZVWXLFW-RVKKMQEKSA-N
• SMILES： CCCNC([C@H]1C(C)(C)S[C@@H]2[C@@H](C(=O)N12)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 375.162
• Monoisotopic Mass: 375.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 695.6°C at 760 mmHg
• Flash Point: 374.5°C
• Refractive Index: 1.613